Cas no 1396630-75-3 (3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea)

• Product Name: 3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea
• CAS No: 1396630-75-3
• MF: C₂₁H₂₉N₃O₃S
• MW: 403.538264036179
• CID: 5400550
• PubChem ID: 71796453
• Update Time: 2025-11-01

3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea Chemical and Physical Properties

Names and Identifiers

• AKOS024547321
• F6279-0068
• 1-((1R,3s)-adamantan-1-yl)-3-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)urea
• 1-(1-adamantyl)-3-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]urea
• 3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea
• 1396630-75-3
• VU0543105-1

• Inchi： 1S/C21H29N3O3S/c1-14-3-4-18(24-5-2-6-28(24,26)27)10-19(14)22-20(25)23-21-11-15-7-16(12-21)9-17(8-15)13-21/h3-4,10,15-17H,2,5-9,11-13H2,1H3,(H2,22,23,25)
• InChI Key： OJDWCLQKBFVXSA-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1=CC=C(C)C(=C1)NC(NC12CC3CC(CC(C3)C1)C2)=O)(=O)=O

Computed Properties

• Exact Mass: 403.19296297g/mol
• Monoisotopic Mass: 403.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea

Comprehensive Overview of 3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea (CAS No. 1396630-75-3)

The compound 3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea, identified by its CAS No. 1396630-75-3, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the adamantane moiety and the thiazolidine ring, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role in modulating biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel compounds like 3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea has surged, driven by advancements in drug discovery and personalized medicine. The adamantane group, known for its lipophilic and rigid characteristics, enhances the compound's bioavailability and membrane permeability. Meanwhile, the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl moiety contributes to its metabolic stability, a critical factor in the development of long-acting therapeutics.

The synthesis of CAS No. 1396630-75-3 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists have explored various synthetic routes to optimize the production of this compound, with a focus on minimizing byproducts and improving scalability. These efforts align with the growing emphasis on sustainable and cost-effective manufacturing processes in the pharmaceutical industry.

One of the most frequently asked questions about 3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea pertains to its potential applications. Preliminary studies suggest its utility in addressing inflammatory and neurodegenerative conditions, owing to its ability to modulate key enzymatic activities. Additionally, its structural similarity to other urea-based compounds has sparked interest in its use as a scaffold for designing new inhibitors targeting specific disease pathways.

From a regulatory perspective, CAS No. 1396630-75-3 is not classified as a hazardous material, making it a viable candidate for further research and development. However, researchers are advised to adhere to standard laboratory safety protocols when handling this compound. Its stability under various environmental conditions has also been a topic of investigation, with findings indicating robust performance in both solid and solution states.

The rise of artificial intelligence and machine learning in drug discovery has further amplified interest in compounds like 3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea. Computational models have been employed to predict its binding affinities and pharmacokinetic properties, accelerating the identification of potential therapeutic targets. This synergy between experimental and in silico approaches exemplifies the modern paradigm of rational drug design.

In conclusion, 3-(adamantan-1-yl)-1-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical profile, combined with the growing body of scientific evidence supporting its biological activity, positions it as a compound of significant interest for future studies. As the scientific community continues to unravel its mechanisms of action, the potential for groundbreaking discoveries remains high.